Cas no 771571-67-6 (2-2-(difluoromethoxy)phenylethan-1-amine)

• Product Name: 2-2-(difluoromethoxy)phenylethan-1-amine
• CAS No: 771571-67-6
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 551638
• PubChem ID: 21694357
• Update Time: 2025-04-19

2-2-(difluoromethoxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,2-(difluoromethoxy)-
• Benzeneethanamine, 2-(difluoromethoxy)- (9CI)
• 2-[2-(difluoromethoxy)phenyl]ethanamine
• AKOS000151964
• SCHEMBL9843826
• OXRNGPWAFSPUEQ-UHFFFAOYSA-N
• EN300-49234
• DTXSID30617024
• 2-[2-(difluoromethoxy)phenyl]ethan-1-amine
• 771571-67-6
• BENZENEETHANAMINE, 2-(DIFLUOROMETHOXY)-
• G58203
• DB-274005
• 2-2-(difluoromethoxy)phenylethan-1-amine

• Inchi： 1S/C9H11F2NO/c10-9(11)13-8-4-2-1-3-7(8)5-6-12/h1-4,9H,5-6,12H2
• InChI Key： OXRNGPWAFSPUEQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1CCN)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 232.1±35.0 °C at 760 mmHg
• Flash Point: 433.8±32.9 °C

2-2-(difluoromethoxy)phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃